Cas no 1038222-88-6 ([3-(methylsulfanyl)propyl][(pyridin-2-yl)methyl]amine)

• Product Name: [3-(methylsulfanyl)propyl][(pyridin-2-yl)methyl]amine
• CAS No: 1038222-88-6
• MF: C₁₀H₁₆N₂S
• MW: 196.312440872192
• CID: 4770663
• PubChem ID: 28617868
• Update Time: 2026-02-26

[3-(methylsulfanyl)propyl][(pyridin-2-yl)methyl]amine Chemical and Physical Properties

Names and Identifiers

• [3-(Methylsulfanyl)propyl](pyridin-2-ylmethyl)amine
• [3-(methylsulfanyl)propyl][(pyridin-2-yl)methyl]amine

• Inchi： 1S/C10H16N2S/c1-13-8-4-6-11-9-10-5-2-3-7-12-10/h2-3,5,7,11H,4,6,8-9H2,1H3
• InChI Key： DIJMFNBSXHFKQX-UHFFFAOYSA-N
• SMILES： S(C)CCCNCC1C=CC=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 120
• XLogP3: 1.3
• Topological Polar Surface Area: 50.2

Additional information on [3-(methylsulfanyl)propyl][(pyridin-2-yl)methyl]amine

Comprehensive Overview of [3-(methylsulfanyl)propyl][(pyridin-2-yl)methyl]amine (CAS No. 1038222-88-6)

The compound [3-(methylsulfanyl)propyl][(pyridin-2-yl)methyl]amine (CAS No. 1038222-88-6) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. This amine derivative combines a pyridinyl moiety with a methylsulfanylpropyl group, creating a versatile scaffold for further chemical modifications. Researchers and industry professionals are increasingly interested in this compound for its potential role in pharmaceutical intermediates, ligand design, and material science applications.

One of the most frequently searched questions regarding [3-(methylsulfanyl)propyl][(pyridin-2-yl)methyl]amine relates to its synthesis methods and purification techniques. The compound can be synthesized through multi-step organic reactions, often involving the condensation of 2-pyridinecarboxaldehyde with 3-(methylthio)propylamine, followed by reduction. The purity of the final product is crucial, and advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are typically employed for characterization.

In the context of current research trends, CAS No. 1038222-88-6 has been explored for its potential in drug discovery programs. The pyridine ring system is a privileged structure in medicinal chemistry, known for its ability to participate in hydrogen bonding and coordinate with metal ions. When combined with the thioether functionality, this compound offers interesting possibilities for chelation therapy or as a building block for bioactive molecules. Recent studies have investigated its use in developing novel enzyme inhibitors and receptor modulators.

The physicochemical properties of [3-(methylsulfanyl)propyl][(pyridin-2-yl)methyl]amine make it particularly interesting for material science applications. The compound's amphiphilic nature, resulting from the combination of polar pyridine and relatively nonpolar alkylthio groups, suggests potential utility in surface modification and nanotechnology. Researchers are examining its behavior at interfaces and its possible role in self-assembled monolayers (SAMs) for sensor development.

From a green chemistry perspective, there is growing interest in developing more sustainable synthetic routes for compounds like 1038222-88-6. Many users search for information about eco-friendly synthesis methods, catalyst optimization, and waste reduction in the production of such specialty chemicals. Recent advances in flow chemistry and microwave-assisted synthesis have shown promise for improving the efficiency of manufacturing processes involving this compound.

The storage conditions and stability profile of [3-(methylsulfanyl)propyl][(pyridin-2-yl)methyl]amine are other common topics of inquiry. Proper handling requires protection from moisture and oxygen, with recommendations typically suggesting storage under inert atmosphere at low temperatures. The shelf life can be significantly extended when these precautions are followed, making it important information for both researchers and industrial users.

In analytical applications, this compound has shown utility as a derivatization agent for certain classes of molecules. The presence of both amine and heterocyclic functionalities allows for selective interactions with various analytes, which has led to its investigation in chromatographic methods and sensor development. These applications align well with current trends in analytical method development and detection technology improvements.

The commercial availability of CAS No. 1038222-88-6 has expanded in recent years, reflecting growing demand from both academic and industrial sectors. Potential buyers often search for information about supplier reliability, bulk pricing, and custom synthesis options. Quality control measures, including certificate of analysis (CoA) requirements and batch-to-batch consistency, are critical considerations for end users.

Looking forward, the scientific community anticipates continued exploration of [3-(methylsulfanyl)propyl][(pyridin-2-yl)methyl]amine in various cutting-edge applications. Areas of particular interest include its potential in bioconjugation chemistry, metal-organic frameworks (MOFs), and as a precursor for more complex heterocyclic systems. The compound's versatility ensures it will remain relevant in multiple research domains for years to come.